Cas no 5405-13-0 (N-benzyl-2-methylaniline)

• Product Name: N-benzyl-2-methylaniline
• CAS No: 5405-13-0
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• CID: 379801
• PubChem ID: 79402
• Update Time: 2025-07-21

N-benzyl-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-(2-methylphenyl)-
• N-BENZYL-2-METHYLANILINE
• Benzenemethanamine,N-(2-methylphenyl)
• benzyl-o-tolyl-amine
• N-(2-tolyl)benzylamine
• N-(o-methylphenyl)benzylamine
• N-(o-tolyl)benzylamine
• N-benzyl-2-methylbenzenamine
• N-Benzyl-o-toluidine
• o-Toluidine,N-benzyl
• DTXSID50202375
• N-benzyl-N-(2-methylphenyl)amine
• o-Toluidine, N-benzyl-
• Benzenemethanamine, N-(2-methylphenyl)-
• 5405-13-0
• UNII-N82T6X6QUJ
• N-o-Tolylbenzylamine
• N82T6X6QUJ
• NSC-8083
• EN300-1703879
• SCHEMBL3440796
• AKOS000241813
• NSC 8083
• NSC8083
• CS-0281975
• NS00032928
• EINECS 226-454-1
• Tolyl-benzyl-amin
• QFRIIGBAHKSVIU-UHFFFAOYSA-N
• N-(2-Methylphenyl)benzenemethanamine
• N-benzyl-2-methylaniline

• Inchi： 1S/C14H15N/c1-12-7-5-6-10-14(12)15-11-13-8-3-2-4-9-13/h2-10,15H,11H2,1H3
• InChI Key： QFRIIGBAHKSVIU-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 197.12000
• Monoisotopic Mass: 197.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.0142
• Melting Point: 60°C
• Boiling Point: 324.39°C (rough estimate)
• Refractive Index: 1.5861
• PSA: 12.03000
• LogP: 3.68010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on N-benzyl-2-methylaniline

Comprehensive Guide to N-benzyl-2-methylaniline (CAS No. 5405-13-0): Properties, Applications, and Industry Insights

N-benzyl-2-methylaniline (CAS No. 5405-13-0) is a versatile organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical manufacturing. This aromatic amine derivative, characterized by its benzyl and methyl functional groups, has garnered significant attention due to its unique structural properties and reactivity. In this article, we delve into its molecular characteristics, industrial applications, and address trending questions such as "N-benzyl-2-methylaniline solubility" and "5405-13-0 synthesis methods," aligning with current search trends in scientific databases.

The molecular structure of N-benzyl-2-methylaniline combines a 2-methylaniline backbone with a benzyl substituent, enhancing its stability and enabling selective reactions. With a molecular formula of C₁₄H₁₅N and a molar mass of 197.28 g/mol, this compound exhibits a pale-yellow to colorless appearance under standard conditions. Researchers frequently search for "CAS 5405-13-0 spectroscopic data" or "N-benzyl-2-methylaniline NMR peaks," highlighting its analytical importance in quality control and R&D workflows.

Industrially, N-benzyl-2-methylaniline serves as a key intermediate in the synthesis of dyes, liquid crystals, and corrosion inhibitors. Its role in cross-coupling reactions, particularly in palladium-catalyzed processes, aligns with the growing demand for sustainable catalytic methods—a hot topic in green chemistry forums. Recent publications explore its potential in "photoactive material design," addressing queries like "5405-13-0 UV absorption" for optoelectronic applications.

From a regulatory standpoint, CAS No. 5405-13-0 complies with major chemical inventories (e.g., TSCA, EINECS), though users often verify "N-benzyl-2-methylaniline safety data" for workplace handling. The compound’s thermal stability (decomposition >200°C) and moderate solubility in organic solvents make it suitable for controlled industrial processes. Environmental studies focus on its "biodegradation pathways," reflecting the industry’s emphasis on eco-friendly chemicals.

Innovations in synthetic routes, such as one-pot reductive amination using 2-methylaniline and benzaldehyde, have optimized 5405-13-0 production efficiency. Patent analyses reveal its utility in advanced material science, particularly in conductive polymer composites—a trending niche. For purchasers, specifications like "N-benzyl-2-methylaniline purity standards" (>98% HPLC grade) remain critical search terms in procurement platforms.

In conclusion, N-benzyl-2-methylaniline (CAS No. 5405-13-0) bridges traditional chemistry and modern applications, from pharmaceuticals to smart materials. By addressing high-intent keywords like "benzyl-substituted aniline derivatives" and "CAS 5405-13-0 supplier," this guide enhances SEO visibility while providing actionable insights for researchers and manufacturers navigating this compound’s multifaceted roles.